Cas no 100108-77-8 (L-Alanine-13C3)

L-Alanine-13C3 Properties

Names and Identifiers

• L-Alanine-1,2,3-13C3
• L-Alanine (U-13C3)
• L-Alanine-13C3

• InChIKey： QNAYBMKLOCPYGJ-GCCOVPGMSA-N
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1+1,2+1,3+1
• SMILES： O[13C]([13C@H]([13CH3])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 6
• Complexity: 61.8
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Melting Point: 314.5 °C (dec.)(lit.)
• Color/Form: solid
• Solubility: Not determined